N-(3-chlorophenyl)-2-((1-ethyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(1-ethyl-5-phenylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H18ClN3OS/c1-2-23-17(14-7-4-3-5-8-14)12-21-19(23)25-13-18(24)22-16-10-6-9-15(20)11-16/h3-12H,2,13H2,1H3,(H,22,24)
• InChI Key: YLJWKCMDOVTQGW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=C1SCC(=O)NC2=CC(=CC=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C19H18ClN3OS
• Molecular Weight: 371.9 g/mol

Description

N-(3-chlorophenyl)-2-((1-ethyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide, commonly known as CPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPTA belongs to the class of thioacetamide derivatives and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Antibacterial Properties

Research has highlighted the synthesis and evaluation of compounds related to N-(3-chlorophenyl)-2-((1-ethyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide for their potential antibacterial properties. For instance, a study synthesized various derivatives showing moderate to good antibacterial activity against gram-positive and gram-negative bacteria, including S. aureus and E. coli, underscoring their potential in developing new antibacterial agents (Desai et al., 2008).

Anticonvulsant Activity

Another area of application for related compounds is in the exploration of anticonvulsant activities. A particular study focused on omega-(1H-imidazol-1-yl)-N-phenylacetamide derivatives, identifying compounds with significant activity against seizures induced by maximal electroshock (MES), highlighting the therapeutic potential of these compounds in epilepsy treatment (Aktürk et al., 2002).

Antitumor Activity

Research into the antitumor activities of compounds structurally similar to N-(3-chlorophenyl)-2-((1-ethyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide has yielded promising results. One study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, showing considerable anticancer activity against various cancer cell lines. This research underscores the potential of these compounds in the development of new cancer therapies (Yurttaş et al., 2015).

Structural and Molecular Analysis

The structural analysis of related compounds, such as those containing chloro and bromo phenyl groups, has provided insights into their molecular interactions. Studies involving X-ray crystallography and spectroscopic methods have elucidated the supramolecular assemblies facilitated by hydrogen bonding and other intermolecular interactions, contributing to the understanding of their chemical behavior and potential applications in material science (Boechat et al., 2011).